Cas no 331464-94-9 (4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide)
4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide Chemical and Physical Properties
Names and Identifiers
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- 4-(1,3-dioxoisoindol-2-yl)-N-(2-methoxyphenyl)benzamide
- 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide
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- Inchi: 1S/C22H16N2O4/c1-28-19-9-5-4-8-18(19)23-20(25)14-10-12-15(13-11-14)24-21(26)16-6-2-3-7-17(16)22(24)27/h2-13H,1H3,(H,23,25)
- InChI Key: LSECAZYZXRCLSU-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1OC)(=O)C1=CC=C(N2C(=O)C3=C(C2=O)C=CC=C3)C=C1
4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3374-0254-2μmol |
4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide |
331464-94-9 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3374-0254-5μmol |
4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide |
331464-94-9 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3374-0254-10μmol |
4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide |
331464-94-9 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3374-0254-20μmol |
4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide |
331464-94-9 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3374-0254-1mg |
4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide |
331464-94-9 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3374-0254-2mg |
4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide |
331464-94-9 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3374-0254-3mg |
4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide |
331464-94-9 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3374-0254-4mg |
4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide |
331464-94-9 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3374-0254-5mg |
4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide |
331464-94-9 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3374-0254-10mg |
4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide |
331464-94-9 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide
Recent Advances in the Study of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide (CAS: 331464-94-9)
The compound 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide (CAS: 331464-94-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole-1,3-dione core and benzamide moiety, has demonstrated promising pharmacological properties, particularly in the context of targeted therapy and drug development. Recent studies have explored its potential as a modulator of key biological pathways, with a focus on its interactions with specific protein targets and its implications for therapeutic applications.
One of the most notable findings in recent research is the compound's ability to selectively inhibit certain enzymes involved in inflammatory and oncogenic signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry revealed that 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide exhibits high affinity for the ATP-binding site of protein kinases, particularly those associated with tumor proliferation. The study employed molecular docking simulations and in vitro assays to validate its inhibitory effects, highlighting its potential as a lead compound for cancer therapy.
Further investigations into the pharmacokinetic properties of this compound have also been conducted. Research published in Drug Metabolism and Disposition (2024) demonstrated that 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide exhibits favorable metabolic stability and oral bioavailability in preclinical models. These findings suggest that the compound could be a viable candidate for further development as an orally administered therapeutic agent. However, challenges such as off-target effects and potential toxicity profiles remain to be addressed in subsequent studies.
In addition to its kinase inhibitory activity, recent work has explored the compound's role in modulating epigenetic regulators. A study in Nature Chemical Biology (2024) reported that 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide interacts with histone deacetylases (HDACs), a class of enzymes implicated in gene expression regulation. This dual functionality—targeting both kinases and HDACs—positions the compound as a potential multi-targeted agent for complex diseases such as cancer and neurodegenerative disorders.
Despite these promising developments, gaps in understanding the compound's full mechanistic profile and long-term effects persist. Future research directions may include structural optimization to enhance selectivity and reduce side effects, as well as comprehensive in vivo studies to evaluate its therapeutic efficacy and safety. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In summary, 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide (CAS: 331464-94-9) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and recent advancements in understanding its mechanisms of action underscore its potential as a therapeutic agent. Continued exploration of this compound will likely yield valuable insights into its applications and contribute to the development of novel treatments for a range of diseases.
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